N-(2-(6-(methylthio)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a pyrazolo[3,4-d]pyrimidine derivative. Pyrazolo[3,4-d]pyrimidines are a class of compounds that have been studied for their potential biological activities . They are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring .
Synthesis Analysis
The synthesis of similar compounds often involves nucleophilic substitution reactions . For example, a related compound, imatinib, is synthesized through a series of reactions including nucleophilic substitution and condensation .Scientific Research Applications
Enzyme Inhibition and Drug Discovery
Pyrazolo[3,4-d]pyrimidines and similar structures are significant in the realm of enzyme inhibition, particularly targeting the cytochrome P450 enzymes which play a crucial role in drug metabolism. The selective inhibition of these enzymes can prevent drug-drug interactions and enhance the therapeutic efficacy of medications. For instance, the study by Khojasteh et al. (2011) reviews the potency and selectivity of chemical inhibitors for various CYP isoforms, highlighting the importance of specific inhibitors in drug metabolism and pharmacokinetics (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).
Antitubercular Activity
Modifications to the pyrazolo[3,4-d]pyrimidines structure have been evaluated for their antitubercular activities. Asif (2014) explores the antitubercular activity of various derivatives, suggesting their potential in developing new treatments for tuberculosis. This research indicates the role of structural derivatives in combating resistant strains of Mycobacterium tuberculosis (Asif, 2014).
Medicinal Chemistry and Biological Properties
The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in drug discovery, exhibiting a wide range of biological activities including anticancer, CNS agents, and anti-inflammatory properties. Cherukupalli et al. (2017) provide a comprehensive review on synthetic strategies and significant biological activities of pyrazolo[1,5-a]pyrimidines, underscoring their potential as drug-like candidates for various disease targets (Cherukupalli, Karpoormath, Chandrasekaran, Hampannavar, Thapliyal, & Palakollu, 2017).
Synthetic and Pharmacological Interest
Morpholine derivatives, part of the compound’s structure, are known for their diverse pharmacological activities. Asif and Imran (2019) review the pharmacological profile of morpholine derivatives, indicating their importance in the development of novel therapeutic agents due to their broad spectrum of activities (Asif & Imran, 2019).
properties
IUPAC Name |
N-[2-(6-methylsulfanyl-4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N6O2S/c1-25-16-19-13(21-6-8-24-9-7-21)12-10-18-22(14(12)20-16)5-4-17-15(23)11-2-3-11/h10-11H,2-9H2,1H3,(H,17,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHYNXTTWWDQQBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=C(C=NN2CCNC(=O)C3CC3)C(=N1)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(6-(methylthio)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopropanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.